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Compound of Interest

Compound Name: Thiol-PEG3-thiol

Cat. No.: B521457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Thiol-PEG3-thiol linker, a

homobifunctional crosslinking agent. Given the limited direct literature on Thiol-PEG3-thiol,
this guide incorporates data and methodologies from the closely related and well-documented

heterobifunctional linker, Thiol-PEG3-acid, to present a thorough and practical resource. The

principles of polyethylene glycol (PEG) linkers and thiol-based chemistries are broadly

applicable, and this guide will clearly denote when information is inferred from analogous

compounds.

Core Concepts: The Thiol-PEG3-Thiol Spacer
Thiol-PEG3-thiol is a chemical crosslinker featuring two terminal thiol (-SH) groups connected

by a three-unit polyethylene glycol (PEG) spacer. This homobifunctional nature allows for the

simultaneous reaction of both thiol ends, making it an effective tool for crosslinking molecules

and forming hydrogels.[1] The PEG spacer arm is a critical component, imparting flexibility,

hydrophilicity, and biocompatibility to the resulting conjugate.[2]

The core utility of Thiol-PEG3-thiol lies in the high reactivity of its thiol groups towards various

chemical moieties, enabling the formation of stable covalent bonds. This makes it a valuable

reagent in bioconjugation, materials science, and drug delivery systems.

Physicochemical Properties
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The physicochemical properties of a linker are crucial for its application. While extensive data

for Thiol-PEG3-thiol is not readily available, the following table summarizes its known

properties and provides a comparison with the analogous Thiol-PEG3-acid.

Property Thiol-PEG3-thiol
Thiol-PEG3-acid
(for comparison)

Source

Molecular Formula C8H18O3S2 C9H18O5S [1]

Molecular Weight 226.36 g/mol 238.30 g/mol

Appearance
Not specified; likely a

liquid or solid

Colorless to light

yellow liquid
[2]

Spacer Arm Length

The PEG3 spacer

consists of three

ethylene glycol units.

The PEG3 spacer

consists of three

ethylene glycol units.

[3][4]

Solubility

Expected to be

soluble in aqueous

buffers and common

organic solvents like

DMSO and DMF.

Soluble in aqueous

buffers (e.g., PBS),

DMSO, and DMF.

[2]

Key Applications of the Thiol-PEG3-Thiol Spacer
The dual thiol functionality of Thiol-PEG3-thiol makes it particularly suitable for applications

requiring the crosslinking of molecules or the functionalization of surfaces.

Hydrogel Formation: Thiol-PEG3-thiol is primarily used in the synthesis of polyethylene

glycol (PEG) hydrogels.[1] The thiol groups can react with various other functional groups on

polymer backbones to form a crosslinked three-dimensional network. These hydrogels are

extensively used in drug delivery, tissue engineering, and as scaffolds for cell culture.[5][6]

Nanoparticle Functionalization: The thiol groups have a strong affinity for gold and other

noble metal surfaces, allowing for the functionalization of nanoparticles.[7] This can be used

to create a hydrophilic shell around the nanoparticle, improving its stability and

biocompatibility in biological systems. While often a single thiol is used for attachment, a
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dithiol linker can potentially bridge nanoparticles or create more complex surface

modifications.

Protein Crosslinking: As a homobifunctional crosslinker, Thiol-PEG3-thiol can be used to

study protein-protein interactions by covalently linking interacting proteins.[8] However, for

this application, heterobifunctional linkers are often preferred to avoid unwanted

homodimerization.

Experimental Protocols
The following are generalized experimental protocols that can be adapted for the use of Thiol-
PEG3-thiol. These are based on established methods for thiol-based conjugations and

hydrogel formation.

General Protocol for Thiol-Ene Click Chemistry for
Hydrogel Formation
This protocol describes the formation of a hydrogel using a thiol-ene "click" reaction, a common

application for dithiol PEG linkers.[9][10]

Materials:

Thiol-PEG3-thiol

A polymer with "-ene" (e.g., norbornene) functional groups

Photoinitiator (e.g., LAP, Irgacure 2959)

Phosphate-Buffered Saline (PBS), pH 7.4

UV light source (365 nm)

Procedure:

Prepare Precursor Solutions:

Dissolve the "-ene" functionalized polymer in PBS to the desired concentration.
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Dissolve Thiol-PEG3-thiol in PBS to the desired concentration.

Prepare a stock solution of the photoinitiator in PBS.

Mix Components:

In a suitable vessel, combine the "-ene" polymer solution and the Thiol-PEG3-thiol
solution. Ensure the molar ratio of thiol groups to "-ene" groups is optimized for the

desired hydrogel properties.

Add the photoinitiator to the mixture at a final concentration typically ranging from 0.05%

to 0.5% (w/v).

Gelation:

Pipette the final precursor solution into a mold of the desired shape.

Expose the solution to UV light (e.g., 365 nm, 5-10 mW/cm²) for a sufficient time (typically

1-10 minutes) to induce gelation. The exact time will depend on the photoinitiator

concentration and light intensity.

Washing and Swelling:

After gelation, gently remove the hydrogel from the mold.

Wash the hydrogel extensively with PBS to remove any unreacted components and the

photoinitiator.

Allow the hydrogel to swell to equilibrium in PBS before use.

General Protocol for Functionalization of Gold
Nanoparticles
This protocol outlines the steps for functionalizing gold nanoparticles with Thiol-PEG3-thiol.
This is adapted from protocols for monofunctional thiol-PEG linkers.[7]

Materials:
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Gold nanoparticle solution

Thiol-PEG3-thiol

Ethanol

Phosphate-Buffered Saline (PBS), pH 7.4

Centrifuge

Procedure:

Prepare Thiol-PEG3-thiol Solution:

Dissolve Thiol-PEG3-thiol in ethanol to a concentration of approximately 1-10 mg/mL.

Functionalization Reaction:

Add the Thiol-PEG3-thiol solution to the gold nanoparticle solution. The molar excess of

the thiol linker should be optimized, but a starting point is a 1000-fold molar excess

relative to the nanoparticles.

Incubate the mixture at room temperature for 12-24 hours with gentle stirring to allow for

the formation of a self-assembled monolayer on the nanoparticle surface.

Purification:

Centrifuge the solution to pellet the functionalized gold nanoparticles. The centrifugation

speed and time will depend on the size of the nanoparticles.

Carefully remove the supernatant containing excess, unbound linker.

Resuspend the nanoparticle pellet in fresh ethanol.

Repeat the centrifugation and resuspension steps at least two more times to ensure

complete removal of unbound linker.

Final Resuspension:
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After the final wash, resuspend the functionalized gold nanoparticles in the desired buffer

(e.g., PBS) for storage or further use.

Visualizations
The following diagrams, created using the DOT language for Graphviz, illustrate key concepts

and workflows related to the use of Thiol-PEG3-thiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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